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Compound of Interest

Compound Name: (Z)-3-pyridin-2-ylprop-2-en-1-ol

Cat. No.: B038221 Get Quote

Semi-Hydrogenation of Propargyl Alcohols
The partial reduction of alkynes to (Z)-alkenes is a foundational strategy for accessing cis-

olefins. For the synthesis of (Z)-allylic alcohols, the semi-hydrogenation of the corresponding

propargyl alcohols is a direct and effective method. This transformation is typically achieved

using heterogeneous catalysts that have been "poisoned" to prevent over-reduction to the

corresponding alkane.

Key Methodologies
Lindlar's Catalyst: This catalyst consists of palladium deposited on calcium carbonate and

treated with a poison, typically lead acetate and quinoline. The poison deactivates the most

active catalytic sites, allowing the hydrogenation to stop at the alkene stage. The reaction

proceeds via syn-addition of hydrogen to the alkyne adsorbed on the catalyst surface,

resulting in the (Z)-alkene.[1]

P-2 Nickel Catalyst: An alternative to palladium-based systems, the P-2 nickel catalyst is a

nickel boride catalyst prepared by the reduction of nickel(II) acetate with sodium borohydride.

[2] It often provides excellent selectivity for the (Z)-alkene and can be a more economical

choice.

The general workflow involves activating the catalyst, followed by the hydrogenation reaction

under a hydrogen atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b038221?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5025254/
https://en.wikipedia.org/wiki/Nickel_boride_catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Semi-Hydrogenation
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Still-Gennari Olefination Mechanism

Aldehyde (R-CHO)
+ Still-Gennari Reagent

Base (KHMDS)
+ 18-Crown-6, THF, -78 °C
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 2. Deprotonation & Addition
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 3.

(Z)-α,β-Unsaturated Ester
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One-Pot Co-Catalyzed Hydrosilylation-Oxidation

Allene + Silane
(e.g., PhSiH3)

Step 1: Hydrosilylation

Co(acac)2 / Ligand
THF, rt

(Z)-Allylsilane

Step 2: Oxidation

(Z)-Allylic Alcohol

H2O2, KHCO3, KF
THF/MeOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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